Solanin D

• CAS No.: 474-08-8
• Product Name: Solanin D
• Molecular Formula: C27H45NO
• Molecular Weight: 399.7 g/mol
• IUPAC Name: (1S,2R,5S,7S,10S,11S,14S,15R,16S,17R,20S,23S)-10,14,16,20-tetramethyl-22-azahexacyclo[12.10.0.02,11.05,10.015,23.017,22]tetracosan-7-ol
• Standard InChI: InChI=1S/C27H45NO/c1-16-5-8-23-17(2)25-24(28(23)15-16)14-22-20-7-6-18-13-19(29)9-11-26(18,3)21(20)10-12-27(22,25)4/h16-25,29H,5-15H2,1-4H3/t16-,17+,18-,19-,20+,21-,22-,23+,24-,25-,26-,27-/m0/s1
• Standard InChIKey: JALVTHFTYRPDMB-HRRTYWNUSA-N
• Isomeric SMILES: C[C@H]1CC[C@@H]2[C@H]([C@H]3[C@@H](N2C1)C[C@@H]4[C@@]3(CC[C@H]5[C@H]4CC[C@@H]6[C@@]5(CC[C@@H](C6)O)C)C)C
• SMILES: CC1CCC2C(C3C(N2C1)CC4C3(CCC5C4CCC6C5(CCC(C6)O)C)C)C
• Canonical SMILES: CC1CCC2C(C3C(N2C1)CC4C3(CCC5C4CCC6C5(CCC(C6)O)C)C)C
• Melting Point: 219-220°C
• Physical Description: Solid
• Description: 3-Epidemissidine belongs to the class of organic compounds known as solanidines and derivatives. These are steroids with a structure based on the solanidane skeleton. Solanidane arises from the conversion of a cholestane side-chain into a bicyclic system. 3-Epidemissidine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 3-Epidemissidine has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, 3-epidemissidine is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, 3-epidemissidine can be found in alcoholic beverages, potato, and root vegetables. This makes 3-epidemissidine a potential biomarker for the consumption of these food products.
• Synonyms: Demissidine
• PubChem Compound: 101379
• Last Modified: Nov 11 2021